Cas no 1006348-55-5 (1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid)

• Product Name: 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid
• CAS No: 1006348-55-5
• MF: C₁₅H₁₃FN₄O₂
• MW: 300.287726163864
• MDL: MFCD08558992
• CID: 3060226
• PubChem ID: 19576684
• Update Time: 2025-07-02

1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(2-Fluorophenyl)-1',3'-dimethyl-1H,1'H-[3,4'-bipyrazole]-4-carboxylic aci d
• 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid
• 1-(2-FLUOROPHENYL)-1',3'-DIMETHYL-[3,4'-BIPYRAZOLE]-4-CARBOXYLIC ACID
• 1-(2-Fluorophenyl)-1a(2),3a(2)-dimethyl[3,4a(2)-bi-1H-pyrazole]-4-carboxylic acid
• CS-0282588
• 1006348-55-5
• AKOS000313369
• STK350926
• BBL040740
• EN300-230801
• DTXSID201150676
• 1-(2-Fluorophenyl)-1',3'-dimethyl-1H,1'H-[3,4'-bipyrazole]-4-carboxylicacid
• 1-(2-Fluorophenyl)-1',3'-dimethyl-1H,1'H-[3,4'-bipyrazole]-4-carboxylic acid
• 3-(1,3-dimethylpyrazol-4-yl)-1-(2-fluorophenyl)pyrazole-4-carboxylic acid

• MDL： MFCD08558992
• Inchi： 1S/C15H13FN4O2/c1-9-10(7-19(2)17-9)14-11(15(21)22)8-20(18-14)13-6-4-3-5-12(13)16/h3-8H,1-2H3,(H,21,22)
• InChI Key： SWZXIGMZOAGERE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C=C(C(=O)O)C(C2=CN(C)N=C2C)=N1

Computed Properties

• Exact Mass: 300.10225383Da
• Monoisotopic Mass: 300.10225383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid

Comprehensive Overview of 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid (CAS No. 1006348-55-5)

The compound 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid (CAS No. 1006348-55-5) is a highly specialized bipyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound's CAS No. 1006348-55-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its bipyrazole core is a key scaffold in designing kinase inhibitors, a hot topic in cancer research and autoimmune disease therapeutics. Users often inquire about its synthesis, purity, and commercial availability, highlighting its practical importance.

The fluorophenyl group in this compound contributes to its lipophilicity, a critical factor in drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion). This aligns with current trends in precision medicine, where researchers prioritize compounds with optimized pharmacokinetic profiles. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored biological activities. Such flexibility is highly valued in fragment-based drug design (FBDD).

From a synthetic chemistry perspective, 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Fluorine incorporation is a dominant strategy in modern pharmaceutical development, as evidenced by the rising number of FDA-approved fluorinated drugs. This compound's CAS No. 1006348-55-5 often appears in patents and publications related to central nervous system (CNS) therapeutics and antibacterial agents, further underscoring its multidisciplinary appeal.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike some traditional heterocyclic intermediates, 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the broader shift toward sustainable synthesis in the chemical industry. Researchers frequently search for eco-friendly synthetic routes to this compound, reflecting its alignment with global ESG (Environmental, Social, and Governance) goals.

In conclusion, 1-(2-fluorophenyl)-1',3'-dimethyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid (CAS No. 1006348-55-5) represents a cutting-edge example of how fluorinated bipyrazoles are reshaping medicinal chemistry and agrochemical innovation. Its structural features and adaptability make it a valuable tool for addressing contemporary challenges in drug development and material science. As interest in targeted therapies and sustainable chemistry grows, this compound is poised to remain a focal point of scientific inquiry and industrial application.